Cas no 863971-66-8 (N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine)

• Product Name: N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
• CAS No: 863971-66-8
• MF: C₁₉H₃₅N₂P
• MW: 322.468365907669
• MDL: MFCD11656080
• CID: 1032375
• PubChem ID: 329762332
• Update Time: 2025-10-28

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

• N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
• 2-(Di-t-butylphosphinomethyl)-6-(diethylaminomethyl)pyridine
• 2-((Di-tert-butylphosphinomethyl)-6-diethylaminomethyl)pyridine
• N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethamine
• 2-(3-METHOXYPHENYL)PYRIMIDINE-5-CARBOXALDEHYE
• 2-(CH2-PtBu2)-6-(CH2-NEt2)C5H3N
• 2-(di-tert-butylphosphinomethyl)-6-(diethylaminomethyl)pyridine
• N-[[6-(ditert-butylphosphanylmethyl)pyridin-2-yl]methyl]-N-ethylethanamine
• NC5H3-2-(CH2P(t-Bu)2)(CH2NEt2)
• PNN
• 6-[[Bis(1,1-dimethylethyl)phosphino]methyl]-N,N-diethyl-2-pyridinemethanamine (ACI)
• DTXSID20692845
• 863971-66-8
• DB-343465
• E76198
• CS-W009882
• 2-(di-t-butylphosphinomethyl)-6(diethylaminomethyl)pyridine
• N-({6-[(Di-tert-butylphosphanyl)methyl]pyridin-2-yl}methyl)-N-ethylethanamine
• ({6-[(DI-TERT-BUTYLPHOSPHANYL)METHYL]PYRIDIN-2-YL}METHYL)DIETHYLAMINE
• SCHEMBL2720536
• MFCD11656080

• MDL： MFCD11656080
• Inchi： 1S/C19H35N2P/c1-9-21(10-2)14-16-12-11-13-17(20-16)15-22(18(3,4)5)19(6,7)8/h11-13H,9-10,14-15H2,1-8H3
• InChI Key： MTBWGMDPQBSPGF-UHFFFAOYSA-N
• SMILES： N1C(CP(C(C)(C)C)C(C)(C)C)=CC=CC=1CN(CC)CC

Computed Properties

• Exact Mass: 322.25400
• Monoisotopic Mass: 322.25378612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 0.936 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:152.6°F
  Degrees Celsius:67°C
  
• Refractive Index: n20/D 1.519
• PSA: 29.72000
• LogP: 5.50230
• Sensitiveness: air sensitive

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H261,H315,H319,H335,H413
• Warning Statement： P231+P232,P261,P305+P351+P338,P422
• Hazardous Material transportation number：UN 3148 4.3 / PGIII
• WGK Germany：3
• Hazard Category Code： 15-36/37/38
• Safety Instruction： 26-36/37-43
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine: A Comprehensive Overview

The compound with CAS No 863971-66-8, known as N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, catalysis, and materials science. This compound is notable for its unique structure, which combines a pyridine ring, a di-t-butylphosphine group, and an ethylamine moiety. The combination of these functional groups imparts versatile properties, making it a valuable tool in various chemical applications.

The di-t-butylphosphine group is a key feature of this compound, as it is known for its strong electron-donating ability and stability under various reaction conditions. This makes the compound particularly useful in catalytic processes, where the phosphine group can act as a ligand to transition metals. Recent studies have highlighted its potential in asymmetric catalysis, where it has been employed to facilitate enantioselective reactions, such as the Heck reaction and other cross-coupling reactions. The pyridine ring further enhances the molecule's stability and reactivity, making it a robust platform for chemical transformations.

The pyridin-2-yl group in the molecule contributes to its aromaticity and electronic properties. This group not only stabilizes the overall structure but also provides sites for further functionalization. Researchers have explored the use of this compound in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions has been leveraged to create porous materials with applications in gas storage and catalysis.

One of the most promising applications of N-((6-((Di-t-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine lies in its role as a chiral ligand in organometallic catalysis. Recent advancements in this area have demonstrated its effectiveness in promoting enantioselective reactions, which are critical in the pharmaceutical industry for producing chiral drugs. The ethylamine group further enhances the molecule's versatility by providing additional sites for interaction with substrates or catalysts.

From an environmental perspective, this compound has been studied for its potential in green chemistry applications. Its stability under mild reaction conditions and recyclability make it an attractive candidate for sustainable chemical processes. Researchers have also investigated its biodegradation properties, which are crucial for minimizing environmental impact.

In conclusion, N-((6-(Di-t-butylphosphino)methyl)pyridin-2-yllmethyl)-N-Ethylethanamine (CAS No 863971-66-) is a multifaceted compound with a wide range of applications across various chemical disciplines. Its unique structure, stability, and reactivity make it a valuable tool in catalysis, materials science, and pharmaceuticals. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry.